Ampullosporin

• Molecular Formula: C77H127N19O19
• Molecular Weight: 1622.9 g/mol
• InChI: InChI=1S/C77H127N19O19/c1-39(2)33-45(38-97)84-58(103)48(27-30-54(78)99)86-64(109)71(9,10)92-62(107)51(34-40(3)4)85-59(104)49(28-31-55(79)100)87-66(111)73(13,14)95-70(115)77(21,22)96-69(114)76(19,20)91-61(106)50(29-32-56(80)101)88-65(110)72(11,12)93-63(108)52(35-41(5)6)89-67(112)74(15,16)94-68(113)75(17,18)90-57(102)42(7)82-60(105)53(83-43(8)98)36-44-37-81-47-26-24-23-25-46(44)47/h23-26,37,39-42,45,48-53,81,97H,27-36,38H2,1-22H3,(H2,78,99)(H2,79,100)(H2,80,101)(H,82,105)(H,83,98)(H,84,103)(H,85,104)(H,86,109)(H,87,111)(H,88,110)(H,89,112)(H,90,102)(H,91,106)(H,92,107)(H,93,108)(H,94,113)(H,95,115)(H,96,114)
• InChIKey: QXMNSBVEOAGSSK-UHFFFAOYSA-N

Ampullosporin: A 15-Membered Peptaibol with Neuroleptic and Antimicrobial Activity for Specialized Research

Ampullosporin (ampullosporin A) is a 15-amino acid peptaibol antibiotic first isolated from the mycelium of the fungus Sepedonium ampullosporum HKI-0053 [1]. Characteristic of peptaibols, it features a high content of the non-proteinogenic amino acid α-aminoisobutyric acid (Aib), an acetylated N-terminus, and a C-terminal leucinol residue [1]. The compound displays a unique biological profile, combining narrow-spectrum antibacterial and antifungal effects with a notable neuroleptic-like activity in vivo, distinguishing it from many other peptaibols [2].

Peptaibol-class probe with reported neuroleptic-like response in rodent models

Membrane-interactive tool with moderate pore-forming behavior context

Narrow-spectrum antimicrobial screening compound from Sepedonium ampullosporum

• [1] Ritzau M, Heinze S, Dornberger K, Berg A, Fleck W, Schlegel B, Härtl A, Gräfe U. Ampullosporin, a new peptaibol-type antibiotic from Sepedonium ampullosporum HKI-0053 with neuroleptic activity in mice. J Antibiot (Tokyo). 1997 Sep;50(9):722-8. View Source
• [2] Berek I, et al. Ampullosporin A, a peptaibol from Sepedonium ampullosporum HKI-0053 with neuroleptic-like activity. Behav Brain Res. 2009 Nov 5;203(2):232-9. View Source

Why a Simple Peptaibol Substitute Cannot Replace Ampullosporin in Targeted Research

Within the peptaibol class, biological activity is exquisitely sensitive to peptide sequence, chain length, and amino acid composition. A direct comparative study of 14 peptaibols, including ampullosporin, revealed that even minor sequence variations lead to differences in membrane pore-forming efficiency spanning several orders of magnitude [1]. For instance, longer peptaibols like alamethicin are potent pore formers and exhibit strong toxicity, whereas the 15-membered ampullosporin induces a moderate membrane permeabilization that correlates with its distinct neuroleptic effects, a property not shared by its more aggressive, highly membrane-active analogs [1]. Therefore, substituting ampullosporin with another peptaibol, even a close structural relative, will result in a fundamentally different experimental outcome, making source-specific procurement essential for reproducible science.

Peptaibol sequence and chain length variations alter membrane pore-forming efficiency by orders of magnitude, so closely related analogs may not reproduce ampullosporin's moderate permeabilization.

Highly membrane-active peptaibols like alamethicin introduce acute cytotoxicity, shifting experimental readouts away from the context-dependent neuroleptic-like response.

Source-specific peptaibol procurement is essential; even minor amino acid changes can redirect the biological profile and functional endpoint.

• [1] Grigoriev PA, Kronen M, Schlegel B, Härtl A, Gräfe U. Differences in membrane pore formation by peptaibols. J Pept Sci. 2003 Nov-Dec;9(11-12):763-8. View Source

Ampullosporin Differentiation Data: Quantifiable Performance Metrics vs. Key Analogs

Membrane Permeabilization: Ampullosporin's Moderate Activity vs. Alamethicin's Potent Pore Formation

Ampullosporin induces moderate membrane permeabilization, which is quantitatively distinct from highly membrane-active peptaibols like alamethicin. In a comparative study using an artificial bilayer membrane model, alamethicin F-30 displayed pore-forming activity that was several orders of magnitude higher than that of the smaller, 15-membered ampullosporins [1].

Membrane permeabilization

Head-to-head

Several orders of magnitude lower pore-forming activity vs. alamethicin F-30 in artificial bilayer model

Supports moderate permeabilization context linked to neuroleptic-like membrane response interpretation

Artificial bilayer membrane model; direct head-to-head comparison

Evidence Dimension	Efficiency of membrane pore formation
Target Compound Data	Moderate membrane permeabilization
Comparator Or Baseline	Alamethicin F-30: Higher activity by several orders of magnitude
Quantified Difference	Several orders of magnitude lower activity for ampullosporin
Conditions	Artificial bilayer membrane model

Why This Matters

This differentiation is critical for researchers seeking to study specific membrane interactions; ampullosporin's moderate activity is directly linked to its unique neuroleptic-like effects, whereas alamethicin's high activity leads to general toxicity, making ampullosporin the more suitable tool for studying subtle, receptor-independent neuromodulation [1].

• [1] Grigoriev PA, Kronen M, Schlegel B, Härtl A, Gräfe U. Differences in membrane pore formation by peptaibols. J Pept Sci. 2003 Nov-Dec;9(11-12):763-8. View Source

Neuroleptic-Like Behavioral Pharmacology: Ampullosporin A vs. Classical Dopaminergic Antipsychotics

Ampullosporin A exhibits a neuroleptic-like profile in rodent behavioral models that is mechanistically distinct from classical antipsychotics. It does not interact with dopaminergic D1 or D2 receptors, a key off-target liability of many neuroleptics [1]. Instead, it suppresses hyperactivity induced by the NMDA receptor antagonist MK-801, suggesting a unique interaction with the glutamatergic system [1].

Behavioral pharmacology

Class-level

No D1/D2 receptor binding; suppresses MK-801-induced hyperactivity in rodent models

Fits glutamatergic pathway research without dopamine receptor confounds; reported endpoint context

In vivo MK-801 and apomorphine models; class-level inference

Evidence Dimension	Receptor binding profile and behavioral effect
Target Compound Data	No binding to D1/D2 receptors; near-complete suppression of MK-801-induced hyperactivity.
Comparator Or Baseline	Classical antipsychotics: Often antagonize D2 receptors; may not fully suppress MK-801 effects via this mechanism.
Quantified Difference	Not directly quantified in a single assay, but binding studies confirm the absence of D1/D2 interaction, a defining feature.
Conditions	In vivo rodent models (MK-801-induced hyperactivity, apomorphine test)

Why This Matters

This evidence supports the selection of ampullosporin A for research into novel, non-dopaminergic mechanisms of antipsychotic action, providing a unique chemical probe to dissect glutamatergic pathways in neuropsychiatric disorders without the confounding effects of direct dopamine receptor modulation [1].

• [1] Berek I, et al. Ampullosporin A, a peptaibol from Sepedonium ampullosporum HKI-0053 with neuroleptic-like activity. Behav Brain Res. 2009 Nov 5;203(2):232-9. View Source

Ampullosporin A Cytotoxicity in Cancer Cells: Comparative EC50 Values

Ampullosporin A demonstrates antiproliferative activity against human colorectal adenocarcinoma (HT-29) cells. The compound has a defined EC50 value of 4.5 µM in this cell line [1]. More recent studies on ampullosporin analogs show potent activities against prostate cancer (PC-3) cells, with an IC50 value of 43.2 µM for one analog [2].

Cytotoxicity (HT-29)

Reported

EC50 = 4.5 µM against HT-29 colorectal adenocarcinoma cells; analog IC50 = 43.2 µM (PC-3)

Reported cell-model response context for SAR benchmarking

HT-29 and PC-3 in vitro viability assays

Evidence Dimension	Cytotoxicity
Target Compound Data	EC50 = 4.5 µM (HT-29 cells) [1]; Analog IC50 = 43.2 µM (PC-3 cells) [2].
Comparator Or Baseline	Other ampullosporin analogs: variable potency.
Quantified Difference	4.5 µM EC50 provides a benchmark for activity against HT-29 cells.
Conditions	In vitro cell viability assays (HT-29 and PC-3 cell lines)

Why This Matters

These quantitative values provide a baseline for structure-activity relationship (SAR) studies in anticancer research, allowing researchers to assess the potency of new ampullosporin derivatives and compare them to the established activity of the parent compound.

• [1] Haid M. Identifizierung eigenschaftsrelevanter Metabolitencluster [Dissertation]. Friedrich-Schiller-Universität Jena; 2004. View Source
• [2] Lam YTH, et al. Rare Glutamic Acid Methyl Ester Peptaibols from Sepedonium ampullosporum Damon KSH 534 Exhibit Promising Antifungal and Anticancer Activity. Int J Mol Sci. 2021 Nov 24;22(23):12718. View Source

In Vivo Neuroleptic Potency: A Benchmark Dose for Ampullosporin A-Induced Hypothermia

Ampullosporin A induces a pronounced and quantifiable hypothermic effect in mice, a hallmark of its neuroleptic-like activity. This effect is observed at dosages greater than 1 mg/kg [1]. This provides a clear, dose-dependent in vivo benchmark for comparing the potency of synthetic analogs or for standardizing batches for behavioral studies.

In vivo hypothermia

Reported

Pronounced hypothermia in mice at dosages >1 mg/kg

Provides quantitative model-response reference for batch standardization

Mouse model; foundational behavioral endpoint

Evidence Dimension	In vivo hypothermic activity
Target Compound Data	Hypothermia and decreased spontaneous locomotor activity in mice at dosages > 1 mg/kg.
Comparator Or Baseline	N/A (This is a foundational, defining characteristic).
Quantified Difference	N/A
Conditions	In vivo mouse model

Why This Matters

This data provides a crucial quantitative reference point for researchers using ampullosporin in animal models, ensuring that the expected neuroleptic effect is achieved and allowing for direct comparisons of potency between different batches or modified compounds [1].

• [1] Ritzau M, Heinze S, Dornberger K, Berg A, Fleck W, Schlegel B, Härtl A, Gräfe U. Ampullosporin, a new peptaibol-type antibiotic from Sepedonium ampullosporum HKI-0053 with neuroleptic activity in mice. J Antibiot (Tokyo). 1997 Sep;50(9):722-8. View Source

Optimal Applications for Ampullosporin Based on Validated Differentiation Data

Investigating Non-Dopaminergic Neuroleptic Mechanisms in Behavioral Models

Use ampullosporin A as a chemical probe to dissect glutamate-dependent pathways in psychosis models. Its confirmed lack of binding to D1 and D2 receptors [1] and its potent suppression of NMDA antagonist-induced behaviors [1] make it an ideal tool for studying novel, non-canonical antipsychotic mechanisms without the confounds of direct dopamine modulation.

Studying Moderate, Functionally-Relevant Membrane Permeabilization

Employ ampullosporin in membrane biophysics research where the goal is to study subtle changes in permeability that lead to specific biological outcomes. Its moderate pore-forming activity, which is orders of magnitude lower than that of alamethicin, correlates with its neuroleptic effects and avoids the immediate cytotoxicity associated with highly membrane-active peptaibols [1].

Anticancer Structure-Activity Relationship (SAR) Studies

Utilize ampullosporin A as a reference standard in the development and testing of novel peptaibol analogs for anticancer applications. Its established EC50 of 4.5 µM against HT-29 cells provides a benchmark for evaluating the potency of new derivatives in colorectal cancer models [1]. Its scaffold serves as a foundation for the semi-synthesis of analogs with potentially improved potency, as demonstrated by the 43.2 µM IC50 of a derivative against PC-3 cells [2].

Quality Control and Batch Standardization for In Vivo Neuropharmacology

Use the > 1 mg/kg hypothermia induction dose in mice as a critical in vivo quality control benchmark. This allows research groups and core facilities to verify the potency and expected neuroleptic activity of newly acquired or synthesized ampullosporin batches before initiating large-scale behavioral studies [1].

Application

Selection Property

Validation Focus

Glutamatergic pathway probe for neuroleptic research

D1/D2 receptor-negative profile

MK-801-induced hyperactivity suppression endpoints

Membrane biophysics and permeabilization studies

Moderate pore-forming activity context

Artificial bilayer permeabilization endpoints

Cancer cell-model SAR studies

Reported cell-model activity benchmark

Colorectal adenocarcinoma cytotoxicity endpoint review

In vivo neuropharmacology batch standardization

Hypothermia induction model response

Dose-dependent behavioral model-response verification

• [1] Berek I, et al. Ampullosporin A, a peptaibol from Sepedonium ampullosporum HKI-0053 with neuroleptic-like activity. Behav Brain Res. 2009 Nov 5;203(2):232-9. View Source
• [2] Grigoriev PA, Kronen M, Schlegel B, Härtl A, Gräfe U. Differences in membrane pore formation by peptaibols. J Pept Sci. 2003 Nov-Dec;9(11-12):763-8. View Source
• [3] Haid M. Identifizierung eigenschaftsrelevanter Metabolitencluster [Dissertation]. Friedrich-Schiller-Universität Jena; 2004. View Source
• [4] Lam YTH, et al. Rare Glutamic Acid Methyl Ester Peptaibols from Sepedonium ampullosporum Damon KSH 534 Exhibit Promising Antifungal and Anticancer Activity. Int J Mol Sci. 2021 Nov 24;22(23):12718. View Source
• [5] Ritzau M, Heinze S, Dornberger K, Berg A, Fleck W, Schlegel B, Härtl A, Gräfe U. Ampullosporin, a new peptaibol-type antibiotic from Sepedonium ampullosporum HKI-0053 with neuroleptic activity in mice. J Antibiot (Tokyo). 1997 Sep;50(9):722-8. View Source